Cas no 125605-97-2 (Butanedioic acid,2-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-)

• Product Name: Butanedioic acid,2-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-
• CAS No: 125605-97-2
• MF: C₆H₆N₂O₄S₃
• MW: 266.317837238312
• MDL: MFCD00829111
• CID: 135413
• PubChem ID: 2802192
• Update Time: 2025-04-19

Butanedioic acid,2-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]- Chemical and Physical Properties

Names and Identifiers

• Butanedioic acid,2-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-
• 2-[(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)sulfanyl]butanedioic acid
• 2-(3,5-DIMETHYL-4-NITRO-PYRAZOL-1-YL)-ETHYLAMINEHYDROCHLORIDE
• 2-(5-Mercapto-1,3,4-thiadiazol-2-ylsulfanyl)succinic acid
• 2-(5-MERCAPTO-1,3,4-THIADIAZOL-2-YLTHIO)SUCCINIC ACID
• 2-(5-sulfanyl-1,3,4-thiadiazol-2-ylthio)butanedioic acid
• Butanedioic acid,2-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]
• 2-(5-Mercapto-1,3,4-thiadiazol-2-ylsulfanyl)
• 2-[(5-thioxo-4,5-dihydro-1,3,4-thiadiazol-2-yl)sulfanyl]butanedioic acid
• 2-(5-MERCAPTO-1,3,4-THIADIAZOL-2-YLSULFANYL)SUCCINIC ACID 97%
• 2-[(2-sulfanylidene-3H-1,3,4-thiadiazol-5-yl)thio]butanedioic acid
• cid_2802192
• 125605-97-2
• Butanedioic acid, 2-[(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)thio]-
• 2-METHYL-2-(2-NAPHTHYLOXY)PROPANOICACID
• CHEBI:111388
• Maybridge1_002012
• AKOS015912356
• 2-(5-Mercapto-1,3,4-thiadiazol-2-ylsulfanyl) succinic acid
• 2-[(2-thioxo-3H-1,3,4-thiadiazol-5-yl)thio]succinic acid
• HMS547D10
• MLS000849827
• FT-0608699
• HMS2787M15
• DTXSID30384345
• Q27191101
• BDBM80296
• SMR000455845
• Oprea1_220511
• 2-[(5-mercapto-1,3,4-thiadiazol-2-yl)thio]succinic acid
• CHEMBL1405482
• A805402
• 2-((5-Mercapto-1,3,4-thiadiazol-2-yl)thio)succinicacid
• 2-[(5-sulfanylidene-4,5-dihydro-1,3,4-thiadiazol-2-yl)sulfanyl]butanedioic acid
• 2-((5-Mercapto-1,3,4-thiadiazol-2-yl)thio)succinic acid
• SCHEMBL1960822
• DB-041800

• MDL： MFCD00829111
• Inchi： 1S/C6H6N2O4S3/c9-3(10)1-2(4(11)12)14-6-8-7-5(13)15-6/h2H,1H2,(H,7,13)(H,9,10)(H,11,12)
• InChI Key： YUMSRJNRCPVTBZ-UHFFFAOYSA-N
• SMILES： S(C1=NNC(=S)S1)C(C(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 265.94900
• Monoisotopic Mass: 265.94897020g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 182Ų

Experimental Properties

• Color/Form: Not determined
• PSA: 192.72000
• LogP: 0.84680
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers